Cas no 2229450-76-2 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229450-76-2
• MF: C₁₂H₂₁F₂N₃
• MW: 245.312049627304
• CID: 5819635
• PubChem ID: 165697896
• Update Time: 2025-06-15

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine
• 2229450-76-2
• EN300-1968547

• Inchi： 1S/C12H21F2N3/c1-11(2,3)9-8(7-17(5)16-9)6-12(4,15)10(13)14/h7,10H,6,15H2,1-5H3
• InChI Key： AGYRSXXDAGHJKL-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CN(C)N=C1C(C)(C)C)N)F

Computed Properties

• Exact Mass: 245.17035401g/mol
• Monoisotopic Mass: 245.17035401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229450-76-2)

The compound 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine, identified by the CAS number 2229450-76-2, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a pyrazole core appended with a tert-butyl and methyl substituents, combined with a difluoroalkylamine moiety, endows the compound with unique physicochemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules featuring heterocyclic scaffolds, particularly pyrazole derivatives. Pyrazoles are known for their versatility and biological activity, making them integral components in numerous therapeutic agents. The specific modification of the pyrazole ring in 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine introduces steric bulk and electronic effects that can modulate its interactions with biological targets. This compound exemplifies the growing trend of incorporating fluorine atoms into drug candidates, as fluorine substitution can enhance metabolic stability, lipophilicity, and binding affinity.

The difluoroalkylamine group in the molecular structure is particularly noteworthy. Fluorinated amine derivatives have been extensively studied for their ability to improve pharmacokinetic profiles and pharmacological activity. The electron-withdrawing nature of fluorine atoms can influence the electronic distribution within the molecule, potentially altering its reactivity and biological efficacy. This feature makes 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine a compelling subject for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyrazoles in medicinal chemistry. For instance, researchers have demonstrated that certain fluoropyrazole derivatives exhibit potent antimicrobial and anti-inflammatory properties. The structural features of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yll)-1,1-difluoro -2-methylpropan -2 -amine align well with these findings, suggesting that it may possess similar biological activities. Further exploration of this compound could uncover new pharmacological targets and therapeutic applications.

The synthesis of 3-(3 - tert - butyl - 1 - methyl - 1 H - pyrazol - 4 - yl ) - 1 , 1 - difluoro - 2 - methylpropan - 2 - amine presents an intriguing challenge due to its complex structural motif. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions, fluorination strategies, and ring-closing metathesis have been instrumental in the preparation of this compound. These synthetic approaches not only facilitate the creation of novel molecular architectures but also provide insights into the mechanistic pathways governing their formation.

The physicochemical properties of 3-(3 - tert - butyl - 1 - methyl - 1 H - pyrazol - 4 - yl ) - 1 , 1 - difluoro - 2 - methylpropan -- 2 -- amine are another critical aspect to consider. The presence of both hydrophobic and polar substituents suggests that this compound may exhibit balanced solubility characteristics, which is advantageous for formulation purposes. Additionally, the electron-deficient nature of the fluorinated amine group could influence its interaction with enzymes and receptors, potentially leading to enhanced binding affinity and prolonged duration of action.

In conclusion,3-(3--tert--butyl--l--methyl-lH-pyrazol--4-yll)--l,l-difluoro--2--methylpropan--2-amine (CAS No.--2229450--76--2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and medicinal biology, make it a compelling subject for future studies aimed at developing novel therapeutic agents. As our understanding of fluorinated heterocycles continues to evolve, this compound is poised to play a significant role in shaping the next generation of pharmaceutical innovations.